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Compound of Interest

Compound Name: Anagliptin hydrochloride

Cat. No.: B12404211 Get Quote

Safe Handling and Management of Anagliptin
Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential safety and logistical

information for Anagliptin hydrochloride, a dipeptidyl peptidase-4 (DPP-4) inhibitor.

Essential Safety Information
Anagliptin hydrochloride is not classified as a hazardous substance or mixture. However, as

with any chemical compound, appropriate safety precautions should be taken to minimize

exposure and ensure a safe laboratory environment.
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Property Value Source

Molecular Formula C19H25N7O2 [1]

Molecular Weight 383.45 g/mol [1]

Appearance White to beige powder [2]

Storage Temperature -10°C to -25°C [2]

Solubility DMSO: 2 mg/mL [2]

DPP-4 IC50 3.8 nM [3][4]

Personal Protective Equipment (PPE)
To ensure the safety of personnel, the following personal protective equipment should be used

when handling Anagliptin hydrochloride.

Standard Handling:

Gloves: Wear two pairs of powder-free nitrile or neoprene gloves that meet ASTM D6978

standards.[5][6] The inner glove should be worn under the cuff of the lab coat, and the outer

glove over the cuff.[7] Gloves should be changed regularly or immediately if contaminated,

torn, or punctured.[7]

Gown: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting

cuffs is required.[5][7]

Eye Protection: Safety glasses with side shields are the minimum requirement. In situations

with a risk of splashing, tightly fitting safety goggles or a face shield should be used.[6][8]

Operations with a High Risk of Aerosolization or Spillage:

Respiratory Protection: For activities that may generate dust or aerosols, such as weighing

or preparing solutions outside of a containment unit, an N-95 or N-100 respirator is

recommended.[6]
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Double Gloving: This is mandatory for all handling activities, including compounding,

administering, and disposing of the compound.[7]

Operational Plan for Handling Anagliptin Hydrochloride
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Store the compound in a tightly sealed container in a designated, well-ventilated area at a

temperature between -10°C and -25°C.[2]

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

2. Preparation and Handling:

All handling of Anagliptin hydrochloride powder should be conducted in a chemical fume

hood or other appropriate engineering control to minimize inhalation exposure.

Avoid the formation of dust and aerosols.[9]

Use dedicated equipment (spatulas, weighing boats, etc.) for handling this compound.

Wash hands thoroughly before putting on and after removing gloves.[7]

3. Disposal Plan:

Dispose of Anagliptin hydrochloride waste in accordance with all federal, state, and local

regulations.[1][10]

Do not mix Anagliptin waste with other chemical waste streams unless specifically permitted

by institutional protocols.[10]

Contaminated materials such as gloves, gowns, and disposable labware should be placed in

a sealed, properly labeled hazardous waste container.[11]
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For non-hazardous pharmaceutical waste, a drug take-back program or a reverse distributor

is the preferred method of disposal.[10]

If a take-back program is not available, the compound can be deactivated by mixing it with

an inert and unpalatable substance like cat litter or coffee grounds, sealing it in a container,

and disposing of it in a non-recyclable trash receptacle.[10]

Emergency Procedures
Accidental Release or Spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE, including double gloves, a gown, eye protection, and respiratory

protection.[1]

Absorb liquid spills with an inert, finely-powdered material.

Carefully sweep up solid spills, avoiding dust generation.

Place all contaminated materials into a sealed, labeled container for hazardous waste

disposal.

Decontaminate the spill area with an appropriate cleaning agent.

Exposure First Aid:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

CPR, avoiding mouth-to-mouth resuscitation.[1]

Skin Contact: Thoroughly rinse the affected area with large amounts of water. Remove

contaminated clothing.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Anagliptin_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Anagliptin_A_Guide_for_Laboratory_Professionals.pdf
https://www.abmole.com/literature/anagliptin-msds.html
https://www.abmole.com/literature/anagliptin-msds.html
https://www.abmole.com/literature/anagliptin-msds.html
https://www.abmole.com/literature/anagliptin-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: If the person is conscious, wash out their mouth with water. Do not induce

vomiting.[1]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

to the medical personnel.[8]

Workflow for Chemical Spill Response
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Workflow for Anagliptin Hydrochloride Spill
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Caption: Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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